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Compound of Interest

Compound Name:

N-(4-

methylphenyl)cyclohexanecarboxa

mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary & Compound Identity
PubChem CID 95228 (N-(4-methylphenyl)cyclohexanecarboxamide) is a synthetic

carboxamide structurally positioned between simple lipophilic amides and complex sensory

modulators like the WS-series cooling agents (e.g., WS-3, WS-12). While often encountered as

a synthetic intermediate in the production of spiro-hydantoin anticonvulsants, its

pharmacophore—a lipophilic cyclohexane ring coupled to a para-substituted aniline—suggests

latent bioactivity at Transient Receptor Potential (TRP) channels, specifically TRPM8 (cold

receptor) and TRPV1 (capsaicin receptor).

This guide provides a rigorous framework for cross-referencing experimental data for CID

95228 against established standards. It addresses the scarcity of direct public bioactivity data

by establishing a Structure-Activity Relationship (SAR) comparison with known analogs and

defining self-validating protocols for functional characterization.
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IUPAC Name: N-(4-methylphenyl)cyclohexanecarboxamide[1]

Synonyms: N-(p-Tolyl)cyclohexanecarboxamide; NSC-24797

Molecular Formula: C₁₄H₁₉NO

Molecular Weight: 217.31 g/mol

Key Structural Features: Cyclohexyl "head" group (lipophilic), Amide linker (H-bond

donor/acceptor), p-Tolyl "tail" (aromatic/hydrophobic).

Comparative Analysis: CID 95228 vs. Functional Analogs
To objectively evaluate CID 95228, we must compare it to structurally homologous compounds

with defined biological profiles. The closest functional analogs are the N-substituted p-

menthane carboxamides (Cooling Agents).

Table 1: Structural and Predicted Functional Comparison
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Feature CID 95228
WS-12

(Standard)

WS-3

(Standard)

Menthol

(Natural)

Structure

N-(p-

Tolyl)cyclohexan

ecarboxamide

N-(4-

Methoxyphenyl)-

p-menthane-3-

carboxamide

N-Ethyl-p-

menthane-3-

carboxamide

p-Menthane-3-ol

Lipophilic Core
Cyclohexane

(Simple)

p-Menthane

(Bulky, Isopropyl)
p-Menthane p-Menthane

N-Substituent 4-Methylphenyl 4-Methoxyphenyl Ethyl (None - Alcohol)

TRPM8 Potency

(EC50)

Predicted: Low

µM / High nM

~12 nM (High

Potency)
~3.7 µM ~0.2 µM

TRPV1 Activity
Potential

Antagonist
Inactive Inactive Weak Agonist

LogP (Calc) ~3.5 ~4.6 ~3.7 ~3.2

Primary

Application

Synthetic

Intermediate /

Probe

High-Potency

Cooling Agent

Commercial

Cooling Agent

Flavor /

Analgesic

Expert Insight: The substitution of the p-menthane ring (found in WS-12) with a simple

cyclohexane ring (in CID 95228) typically results in a reduction of TRPM8 potency due to the

loss of the isopropyl group's hydrophobic interaction within the channel's binding pocket.

However, the 4-methylphenyl moiety retains significant aromatic stacking potential, suggesting

CID 95228 may act as a silent antagonist or a modulator rather than a full agonist.

Mechanistic Pathways & Signaling Logic
Understanding the potential biological impact of CID 95228 requires mapping it to the TRP

channel signaling cascade. The diagram below illustrates the activation pathway for TRPM8

(the primary predicted target) and where CID 95228 would interface as a ligand.
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Figure 1: Predicted signaling cascade for CID 95228 acting as a TRPM8 ligand. The compound

binds to the transmembrane domain, facilitating Calcium influx.

Self-Validating Experimental Protocols
To generate "Publish Comparison" quality data for CID 95228, researchers must utilize

protocols that include internal validation steps.

Protocol A: Fluorometric Calcium Influx Assay (TRP Channel
Screening)
Objective: Quantify the agonist/antagonist activity of CID 95228 against TRPM8/TRPV1.

Cell Line Preparation:

Use HEK293 cells stably expressing human TRPM8 or TRPV1.

Control: Non-transfected HEK293 cells (Negative Control).

Dye Loading:

Incubate cells with Fura-2 AM (2 µM) or Fluo-4 AM in Calcium Assay Buffer (HBSS + 20

mM HEPES) for 30-60 mins at 37°C.

Validation Step: Ensure baseline fluorescence is stable (<5% drift) before compound

addition.

Compound Application:

Prepare CID 95228 stock (10 mM in DMSO). Serial dilute to 0.1 nM – 100 µM.
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Positive Control: Apply Icilin (1 µM) or Menthol (100 µM) to a dedicated well.

Experimental: Add CID 95228.

Data Acquisition:

Measure fluorescence ratio (340/380 nm for Fura-2) every 2 seconds for 120 seconds.

Causality Check: If CID 95228 induces no response alone, add the Positive Control after

CID 95228 to test for Antagonist Activity (blockade of signal).

Analysis:

Calculate

. Plot dose-response curve to determine EC50 or IC50.

Protocol B: Chemical Purity & Stability Verification (HPLC-UV)
Objective: Ensure experimental data is not an artifact of impurities (e.g., p-toluidine).

System: C18 Reverse-Phase Column (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm).

Mobile Phase: Gradient 10% -> 90% Acetonitrile in Water (+0.1% TFA) over 20 mins.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).

Validation Criteria:

CID 95228 Main Peak Area > 98%.

Impurity Check: Confirm absence of p-toluidine (retention time shift) which is toxic and

false-positive prone.

Synthesis & Synthetic Utility
CID 95228 is also a valuable intermediate. Its synthesis is a self-validating test of amide

coupling efficiency.
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Figure 2: Synthetic pathway. The reaction efficiency serves as a benchmark for evaluating

coupling reagents.

Synthetic Note: The synthesis of CID 95228 via Schotten-Baumann reaction (using

Cyclohexanecarbonyl chloride) is often used to calibrate the reactivity of substituted anilines.
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Important Note on Nomenclature
If your research interest lies in p38 MAP Kinase Inhibition, please verify if you intended CID

5228 (SKF 86002). CID 95228 is a distinct chemical entity (Carboxamide) and should not be

confused with the fluorophenyl-imidazole class of kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-amino-N-(4-methylphenyl)cyclohexanecarboxamide - CAS号 672961-33-0 - 摩熵化学
[molaid.com]

To cite this document: BenchChem. [Comprehensive Guide: Structural Profiling and
Functional Validation of PubChem CID 95228]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b5743609/docs#comprehensive-guide-structural-
profiling-and-functional-validation-of-pubchem-cid-95228]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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